Azimilide
Azimilide
Azimilide is an investigational class III anti-arrhythmic drug that blocks fast and slow components of the delayed rectifier cardiac potassium channels. It is not approved for use in any country, but is currently in clinical trials in the United States.
Brand Name:
Vulcanchem
CAS No.:
149908-53-2
VCID:
VC0003118
InChI:
InChI=1S/C23H28ClN5O3/c1-26-12-14-27(15-13-26)10-2-3-11-28-22(30)17-29(23(28)31)25-16-20-8-9-21(32-20)18-4-6-19(24)7-5-18/h4-9,16H,2-3,10-15,17H2,1H3/b25-16-
SMILES:
CN1CCN(CC1)CCCCN2C(=O)CN(C2=O)N=CC3=CC=C(O3)C4=CC=C(C=C4)Cl
Molecular Formula:
C23H28ClN5O3
Molecular Weight:
458.0 g/mol
Azimilide
CAS No.: 149908-53-2
Cat. No.: VC0003118
Molecular Formula: C23H28ClN5O3
Molecular Weight: 458.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Azimilide is an investigational class III anti-arrhythmic drug that blocks fast and slow components of the delayed rectifier cardiac potassium channels. It is not approved for use in any country, but is currently in clinical trials in the United States. |
|---|---|
| CAS No. | 149908-53-2 |
| Molecular Formula | C23H28ClN5O3 |
| Molecular Weight | 458.0 g/mol |
| IUPAC Name | 1-[(Z)-[5-(4-chlorophenyl)furan-2-yl]methylideneamino]-3-[4-(4-methylpiperazin-1-yl)butyl]imidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C23H28ClN5O3/c1-26-12-14-27(15-13-26)10-2-3-11-28-22(30)17-29(23(28)31)25-16-20-8-9-21(32-20)18-4-6-19(24)7-5-18/h4-9,16H,2-3,10-15,17H2,1H3/b25-16- |
| Standard InChI Key | MREBEPTUUMTTIA-XYGWBWBKSA-N |
| Isomeric SMILES | CN1CCN(CC1)CCCCN2C(=O)CN(C2=O)/N=C\C3=CC=C(O3)C4=CC=C(C=C4)Cl |
| SMILES | CN1CCN(CC1)CCCCN2C(=O)CN(C2=O)N=CC3=CC=C(O3)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CN1CCN(CC1)CCCCN2C(=O)CN(C2=O)N=CC3=CC=C(O3)C4=CC=C(C=C4)Cl |
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